neoalsogenin A
neoalsogenin A
Brand Name:
Vulcanchem
CAS No.:
143436-21-9
VCID:
VC0234057
InChI:
InChI=1S/C29H50O5/c1-25(2)21-9-8-16-18(27(21,5)13-11-22(25)32)14-19(30)23-17(10-12-28(16,23)6)29(7)15-20(31)24(34-29)26(3,4)33/h16-24,30-33H,8-15H2,1-7H3/t16-,17+,18+,19-,20?,21?,22?,23+,24?,27-,28-,29+/m1/s1
SMILES:
CC1(C2CCC3C(C2(CCC1O)C)CC(C4C3(CCC4C5(CC(C(O5)C(C)(C)O)O)C)C)O)C
Molecular Formula:
C25H32N2O5
Molecular Weight:
478.7 g/mol
neoalsogenin A
CAS No.: 143436-21-9
Main Products
VCID: VC0234057
Molecular Formula: C25H32N2O5
Molecular Weight: 478.7 g/mol
| CAS No. | 143436-21-9 |
|---|---|
| Product Name | neoalsogenin A |
| Molecular Formula | C25H32N2O5 |
| Molecular Weight | 478.7 g/mol |
| IUPAC Name | (8R,9S,10R,12R,13R,14R,17S)-17-[(2S)-4-hydroxy-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,10,14-tetramethyl-1,2,3,5,6,7,8,9,11,12,13,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,12-diol |
| Standard InChI | InChI=1S/C29H50O5/c1-25(2)21-9-8-16-18(27(21,5)13-11-22(25)32)14-19(30)23-17(10-12-28(16,23)6)29(7)15-20(31)24(34-29)26(3,4)33/h16-24,30-33H,8-15H2,1-7H3/t16-,17+,18+,19-,20?,21?,22?,23+,24?,27-,28-,29+/m1/s1 |
| Standard InChIKey | NOLIODARMCPTMK-KJYFKQERSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H]([C@H]1[C@@H](C[C@H]3[C@H]2CCC4[C@@]3(CCC(C4(C)C)O)C)O)[C@@]5(CC(C(O5)C(C)(C)O)O)C |
| SMILES | CC1(C2CCC3C(C2(CCC1O)C)CC(C4C3(CCC4C5(CC(C(O5)C(C)(C)O)O)C)C)O)C |
| Canonical SMILES | CC1(C2CCC3C(C2(CCC1O)C)CC(C4C3(CCC4C5(CC(C(O5)C(C)(C)O)O)C)C)O)C |
| Synonyms | 3,12,23,25-tetrahydroxy-20,24-epoxydammarane neoalsogenin A |
| PubChem Compound | 132559 |
| Last Modified | Nov 11 2021 |
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